Cas no 953899-64-4 (4-4-(propan-2-yloxy)phenylbutan-2-amine)

• Product Name: 4-4-(propan-2-yloxy)phenylbutan-2-amine
• CAS No: 953899-64-4
• CID: 4667220
• Update Time: 2025-06-07

4-4-(propan-2-yloxy)phenylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(propan-2-yloxy)phenyl]butan-2-amine
• Benzenepropanamine, α-methyl-4-(1-methylethoxy)-
• 4-4-(propan-2-yloxy)phenylbutan-2-amine

Additional information on 4-4-(propan-2-yloxy)phenylbutan-2-amine

4-4-(Propan-2-yloxy)phenylbutan-2-amine: An Emerging Compound in Medicinal Chemistry

4-4-(Propan-2-yloxy)phenylbutan-2-amine (CAS No. 953899-64-4) is a promising compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various therapeutic applications, particularly in the treatment of neurological disorders and cardiovascular diseases. This article delves into the chemical properties, pharmacological activities, and recent research advancements of 4-4-(propan-2-yloxy)phenylbutan-2-amine.

Chemical Structure and Properties

4-4-(Propan-2-yloxy)phenylbutan-2-amine is a synthetic organic compound with a molecular formula of C₁₃H₁₉NO₂. The compound features a phenyl ring substituted with a propan-2-yloxy group and an amino group attached to a butan-2-yl chain. This unique structural arrangement contributes to its distinct chemical properties and biological activities. The presence of the propan-2-yloxy group enhances the lipophilicity of the molecule, facilitating its ability to cross biological membranes and interact with specific receptors.

The compound is typically synthesized through a multi-step process involving the reaction of 4-hydroxybenzaldehyde with 2-bromobutane to form the intermediate, followed by reductive amination with ammonia to yield the final product. The synthesis process is well-documented in the literature and can be optimized for large-scale production, making it a viable candidate for further pharmaceutical development.

Pharmacological Activities

4-4-(Propan-2-yloxy)phenylbutan-2-amine has been extensively studied for its pharmacological activities, particularly in the context of neurological disorders. Recent research has shown that this compound exhibits potent neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function. For instance, studies have demonstrated that 4-4-(propan-2-yloxy)phenylbutan-2-amine can inhibit oxidative stress and reduce inflammation in neuronal cells, thereby protecting against neurodegenerative processes.

In addition to its neuroprotective properties, 4-4-(propan-2-yloxy)phenylbutan-2-amine has also shown promise in cardiovascular research. Preclinical studies have indicated that this compound can improve cardiac function by enhancing myocardial contractility and reducing ischemia-reperfusion injury. These findings suggest that 4-4-(propan-2-yloxy)phenylbutan-2-amine may have therapeutic potential in treating conditions such as heart failure and myocardial infarction.

Clinical Trials and Future Prospects

The promising preclinical results of 4-4-(propan-2-yloxy)phenylbutan-2-amine have paved the way for further clinical investigation. Several phase I clinical trials are currently underway to evaluate the safety and tolerability of this compound in human subjects. Early data from these trials have shown that 4-4-(propan-2-yloxy)phenylbutan-2-amnine is well-tolerated at various dose levels, with no significant adverse effects reported.

If these initial findings are confirmed in larger-scale trials, 4-4-(propan-2-yloxy)phenylbutan-2-amnine could potentially advance to phase II and III trials, where its efficacy will be rigorously tested in specific patient populations. The ultimate goal is to develop this compound into a novel therapeutic agent for treating neurological and cardiovascular disorders.

Conclusion

In conclusion, 4-4-(propan-2-yloxy)phenylbutan-2-amnine (CAS No. 953899-64-4) is an emerging compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research and clinical trials will further elucidate its therapeutic potential and pave the way for its potential use in clinical practice.